![molecular formula C20H15F3N4O3 B2860880 3-ethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione CAS No. 1207059-77-5](/img/structure/B2860880.png)
3-ethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione
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Description
3-ethyl-1-((3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15F3N4O3 and its molecular weight is 416.36. The purity is usually 95%.
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Scientific Research Applications
Spectral Characterization and Quantum-Mechanical Modeling
Research has delved into the synthesis and spectral characterization of compounds with the imidazo[1,5-c]quinazoline-3,5-dione ring, highlighting their potential in quantum-mechanical modeling. These compounds exhibit high yield and have been identified using IR, NMR, UV spectroscopy, and X-ray crystallography. Quantum-mechanical modeling using the DFT method has helped explain the formation of specific conformers, suggesting these compounds' utility in theoretical and computational chemistry (Hęclik et al., 2017).
Natural Products from Streptomyces Isolates
Investigations into Streptomyces isolates have led to the isolation of quinazolin-4-one derivatives, including 1H-quinazolin-4-one and 1H-quinazoline-2,4-dione derivatives. These compounds have shown no significant activity against various microorganisms but represent interesting scaffolds for further chemical and biological exploration due to their structural diversity (Maskey et al., 2004).
Unprecedented Reaction Mechanisms
The reaction of 1-phenyl-2H,6H-imidazo[1,5-c]quinazoline-3,5-dione with ethylene oxide has been studied, revealing unexpected product formations and proposing novel reaction mechanisms. These findings expand the understanding of the reactivity and potential applications of quinazoline derivatives in synthetic chemistry (Szyszkowska et al., 2019).
Herbicidal Evaluation of Triketone-Containing Quinazoline-2,4-Diones
A series of triketone-containing quinazoline-2,4-dione derivatives have been synthesized and evaluated for their herbicidal activity. Some compounds exhibited better or comparable weed control efficacy to existing herbicides, suggesting their potential as novel agrochemical agents (Wang et al., 2014).
properties
IUPAC Name |
3-ethyl-1-[[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3N4O3/c1-2-26-18(28)14-8-3-4-9-15(14)27(19(26)29)11-16-24-17(25-30-16)12-6-5-7-13(10-12)20(21,22)23/h3-10H,2,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFWLTHFHPAYPST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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